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Technical Guide: Physical Properties of 1,2-
Bis(dichlorophosphino)benzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 1,2-
Bis(dichlorophosphino)benzene, a significant organophosphorus compound utilized as a

precursor in the synthesis of chelating diphosphine ligands. The information presented herein is

intended to support research and development activities where this compound is of interest.

Chemical Identity
Chemical Name: 1,2-Bis(dichlorophosphino)benzene

Synonyms: (1,2-Phenylene)bis(phosphonous dichloride)

CAS Number: 82495-67-8

Molecular Formula: C₆H₄Cl₄P₂

Molecular Weight: 279.86 g/mol
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Physical Properties
The physical characteristics of 1,2-Bis(dichlorophosphino)benzene are critical for its

handling, storage, and application in synthetic chemistry. As a viscous, colorless liquid, its

boiling point and density are fundamental parameters for experimental design.

Table 1: Summary of Physical Properties

Physical Property Value Conditions

Boiling Point 97-99 °C at 0.001 Torr

Density 1.545 g/mL at 25 °C[1]

Appearance Colorless liquid Standard state

Refractive Index n20/D 1.662 at 20 °C

Experimental Protocols
While the specific experimental reports detailing the determination of the physical properties for

this exact compound are not readily available in the public domain, the following sections

describe the standard methodologies employed for such measurements.

3.1. Determination of Boiling Point under Reduced Pressure

Given the high boiling point of 1,2-Bis(dichlorophosphino)benzene at atmospheric pressure,

which could lead to decomposition, its boiling point is determined under a high vacuum. A

common and precise method for this is the Thiele tube method or a micro-distillation apparatus.

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals

the external pressure. By reducing the external pressure, the boiling point is significantly

lowered.

Apparatus: A Thiele tube or a Kugelrohr distillation apparatus, a thermometer, a capillary

tube (sealed at one end), and a vacuum source with a manometer.

Methodology:
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A small sample of 1,2-Bis(dichlorophosphino)benzene is placed in a small test tube.

A capillary tube, with its open end downwards, is placed inside the test tube.

The test tube is attached to a thermometer and placed in a Thiele tube containing a high-

boiling point liquid (e.g., mineral oil) or in a heating block.

The apparatus is connected to a vacuum pump, and the pressure is reduced to the

desired level (e.g., 0.001 Torr) and monitored with a manometer.

The heating bath is gently heated. As the temperature rises, a stream of bubbles will

emerge from the capillary tube.

Heating is continued until a steady stream of bubbles is observed.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The temperature at which the liquid sample begins to enter the capillary tube is recorded

as the boiling point at that specific pressure.

3.2. Determination of Density

The density of a liquid can be accurately determined using a pycnometer or a digital density

meter.

Principle: Density is defined as the mass of a substance per unit volume (ρ = m/V).

Apparatus: A pycnometer of a known volume, a precision analytical balance, and a constant

temperature bath.

Methodology:

The empty, clean, and dry pycnometer is weighed accurately.

The pycnometer is filled with the liquid sample, 1,2-Bis(dichlorophosphino)benzene,

ensuring no air bubbles are trapped. The pycnometer is then placed in a constant

temperature bath set to 25 °C until thermal equilibrium is reached.
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The volume is adjusted precisely to the calibration mark of the pycnometer.

The exterior of the pycnometer is carefully dried, and it is weighed again.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer

from the mass of the filled pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Synthetic Pathways
The synthesis of 1,2-Bis(dichlorophosphino)benzene can be achieved through different

routes. Understanding these pathways is crucial for researchers planning to synthesize this

reagent.

One common method involves the reaction of 1,2-dibromobenzene.[2] This multi-step synthesis

is outlined below.

1,2-Dibromobenzene Sequential Lithiation+ n-BuLi Treatment with (Et₂N)₂PCl C₆H₄[P(NEt₂)₂]₂ Cleavage with HCl+ 8 HCl 1,2-Bis(dichlorophosphino)benzene

Click to download full resolution via product page

Caption: Synthesis of 1,2-Bis(dichlorophosphino)benzene from 1,2-dibromobenzene.

An alternative high-yield synthesis involves the chlorination of 1,2-diphosphinobenzene using

phosphorus pentachloride (PCl₅).[1]

1,2-Diphosphinobenzene Chlorination+ PCl₅ 1,2-Bis(dichlorophosphino)benzene

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. 1,2-Bis(dichlorophosphino)benzene - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Physical properties of 1,2-
Bis(dichlorophosphino)benzene (boiling point, density)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1587436#physical-properties-of-1-2-bis-
dichlorophosphino-benzene-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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